Cas no 2172570-98-6 (4-(3,3,3-trifluoroprop-1-en-2-yl)oxolan-3-ol)

• Product Name: 4-(3,3,3-trifluoroprop-1-en-2-yl)oxolan-3-ol
• CAS No: 2172570-98-6
• MF: C₇H₉F₃O₂
• MW: 182.140372991562
• CID: 5908611
• PubChem ID: 165572909
• Update Time: 2025-06-12

4-(3,3,3-trifluoroprop-1-en-2-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3,3,3-trifluoroprop-1-en-2-yl)oxolan-3-ol
• 2172570-98-6
• EN300-1634248

• Inchi： 1S/C7H9F3O2/c1-4(7(8,9)10)5-2-12-3-6(5)11/h5-6,11H,1-3H2
• InChI Key： QSPJHGXSVCYMST-UHFFFAOYSA-N
• SMILES： FC(C(=C)C1COCC1O)(F)F

Computed Properties

• Exact Mass: 182.05546401g/mol
• Monoisotopic Mass: 182.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(3,3,3-trifluoroprop-1-en-2-yl)oxolan-3-ol

Comprehensive Overview of 4-(3,3,3-trifluoroprop-1-en-2-yl)oxolan-3-ol (CAS No. 2172570-98-6)

The compound 4-(3,3,3-trifluoroprop-1-en-2-yl)oxolan-3-ol (CAS No. 2172570-98-6) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated building blocks in drug discovery, this compound stands out as a versatile intermediate. Its oxolane (tetrahydrofuran) ring and trifluoropropenyl moiety make it a valuable candidate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents.

Recent studies highlight the growing interest in fluorine-containing compounds, driven by their enhanced metabolic stability and lipophilicity. 4-(3,3,3-trifluoroprop-1-en-2-yl)oxolan-3-ol aligns with this trend, as its trifluoromethyl group improves bioavailability—a key factor in modern medicinal chemistry. Researchers are also exploring its potential in crop protection chemicals, where fluorinated derivatives exhibit improved pest resistance. This dual applicability in pharmaceuticals and agrochemicals positions the compound as a high-value target for synthetic optimization.

From a synthetic perspective, the oxolan-3-ol scaffold offers multiple sites for functionalization, enabling the creation of diverse derivatives. The trifluoropropenyl side chain further enhances reactivity, facilitating cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. These features make CAS No. 2172570-98-6 a preferred choice for constructing complex molecules in high-throughput screening libraries. Moreover, its stability under acidic and basic conditions ensures compatibility with a wide range of organic synthesis protocols.

Environmental and regulatory considerations are increasingly shaping the development of fluorinated compounds. Unlike persistent perfluoroalkyl substances (PFAS), 4-(3,3,3-trifluoroprop-1-en-2-yl)oxolan-3-ol exhibits favorable biodegradability profiles, addressing concerns about sustainable chemistry. This attribute resonates with the industry’s shift toward green chemistry principles, making it a safer alternative for large-scale applications. Analytical techniques like NMR spectroscopy and LC-MS are routinely employed to characterize its purity and confirm structural integrity.

In the context of drug delivery systems, the compound’s logP value and hydrogen-bonding capacity are critical parameters. Computational models suggest that its balanced hydrophilicity-lipophilicity profile could optimize cell membrane permeability, a recurring challenge in small-molecule therapeutics. These insights have spurred collaborations between academia and pharmaceutical companies to explore its role in next-generation APIs (Active Pharmaceutical Ingredients).

Looking ahead, the demand for CAS No. 2172570-98-6 is expected to rise, particularly in precision medicine and targeted therapies. Its compatibility with continuous flow chemistry—a technique gaining traction for scalable and cost-effective synthesis—further enhances its industrial relevance. As researchers uncover new applications, this compound is poised to become a cornerstone in the design of innovative chemical entities.